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Compound of Interest

Compound Name: 6-Chloropyridine-2-sulfonamide
CAS No.: 1823272-65-6
Cat. No.: B1524158
Get Quote
. J

Executive Summary & Immediate Action

Do not dispose of 6-Chloropyridine-2-sulfonamide down the drain.

This compound is classified as a Halogenated Organic Waste.[1] Due to the presence of both a
chlorine atom on the pyridine ring and a sulfonamide moiety, it poses specific environmental
and combustion risks (formation of HCI, SOx, and potentially dioxins if incinerated at low
temperatures).

Immediate Disposal Classification:
¢ Waste Stream: Halogenated Organic (Solid or Liquid).[1]

« RCRA Code (USA): Not explicitly P or U listed by specific CAS, but defaults to D001
(Ignitable, if in solvent) or D002 (Corrosive, if acidic) and must be treated as Halogenated for

incineration parameters.

e Segregation: Keep separate from strong oxidizers and non-halogenated solvents.[1]
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Chemical Profile & Hazard Assessment

To ensure safe handling, one must understand the structural moieties driving the toxicity and

reactivity.
Property Data
Chemical Name 6-Chloropyridine-2-sulfonamide
Note: Isomers vary. Commonly 53296-95-0 or
CAS Number ) o )
74212-32-7 (verify specific isomer on container).
Molecular Formula CsHsCIN202S
Physical State White to off-white crystalline solid

Skin Irrit. 2 (H315), Eye Irrit.[2][3][4] 2A (H319),

Primary Hazards
STOT SE 3 (H335).[2]

Reactivit Incompatible with strong oxidizing agents and
eactivity
strong bases.

The "Why" Behind the Protocol (Scientific Rationale)

o Halogen Content (Chlorine): The chlorine atom on the pyridine ring necessitates high-
temperature incineration (>1100°C) with specific scrubbers. Standard incineration can lead
to the formation of polychlorinated dibenzodioxins (PCDDs). Therefore, it must be
segregated into the "Halogenated" waste stream.

o Sulfonamide Group (-SOzNHz): While generally stable, sulfonamides can release toxic sulfur
oxides (SOx) upon thermal decomposition. They are also biologically active (antibacterial),
meaning improper disposal into water systems contributes to antimicrobial resistance in the
environment.

o Pyridine Ring: Pyridines are nitrogen-containing heterocycles that can be toxic to aquatic life
and persistent in soil.

Step-by-Step Disposal Protocol
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A. Solid Waste (Pure Compound or Contaminated
Solids)

Applicable for: Expired reagents, contaminated gloves, weighing paper, and filter cakes.
o Containment: Place the solid material in a clear, chemically resistant polyethylene bag.

e Double-Bagging: Place the first bag inside a second bag (double containment) to prevent
particulate leakage during transport.

e Labeling: Attach a hazardous waste tag.
o Constituents: Write "6-Chloropyridine-2-sulfonamide (Solid)".
o Hazard Checkbox: Mark "Toxic" and "Irritant".

o Storage: Store in the Solid Hazardous Waste drum. Do not mix with silica gel waste if
possible, to keep weight/disposal costs accurate, though chemically they are compatible.

B. Liquid Waste (Mother Liquors & Reaction Mixtures)

Applicable for: Reaction byproducts dissolved in solvents (e.g., DCM, Ethyl Acetate).
e Solvent Assessment: Determine the primary solvent.

o If dissolved in Dichloromethane (DCM) or Chloroform: Use the Halogenated Waste
container.

o If dissolved in Methanol or Ethyl Acetate: You must still use the Halogenated Waste
container because the solute (6-Chloropyridine-2-sulfonamide) contains chlorine.

o Critical Rule:"One drop of halogen makes the whole bucket halogenated.”

e pH Check: Ensure the solution is not highly acidic (pH < 2). If the sulfonamide synthesis
involved chlorosulfonic acid, quench excess acid with bicarbonate before bottling to prevent
pressure buildup.
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+ Container: Use High-Density Polyethylene (HDPE) or glass carboys. Avoid metal containers
due to potential corrosion from hydrolysis byproducts.

Decision Matrix: Waste Stream Selection

The following diagram illustrates the decision logic for disposing of 6-Chloropyridine-2-
sulfonamide to ensure compliance and safety.

Waste: 6-Chloropyridine-2-sulfonamide

Physical State?

Solid Waste Liquid Waste
(Powder, contaminated gloves) ( dissolved in solvent)

:

Is Solvent Halogenated?
(e.g., DCM vs. EtOAc)

Double Bag in Polyethylene
Label: 'Toxic Solid'

Solvent is Halogenated Solvent is Non-Halogenated
(DCM, Chloroform) (MeOH, Acetone)

Solute contains Cl
(Contaminates stream)

FINAL DESTINATION:

Halogenated Organic Waste Stream
(High Temp Incineration)
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Caption: Decision tree for segregating 6-Chloropyridine-2-sulfonamide waste. Note that
liquid waste defaults to the Halogenated stream regardless of the solvent used due to the
chlorine content of the solute.

Emergency Contingencies
Accidental Spillage

o PPE: Wear nitrile gloves, lab coat, and safety goggles. If the powder is fine and airborne, use
a N95 or P100 particulate respirator.

¢ Containment:

o Solid: Gently sweep up using a dustpan and brush. Avoid generating dust.[2][3][4][5][6]
Wipe the area with a wet paper towel.

o Liquid: Absorb with vermiculite or sand. Do not use combustible materials like sawdust if
the solvent is flammable.

o Decontamination: Clean the surface with a mild soap solution or 10% sodium bicarbonate
solution to neutralize any acidic hydrolysis products.

Exposure Response[1][2][3][7][8]

o Eye Contact: Rinse immediately with water for 15 minutes.[3][4] Sulfonamides can cause
severe irritation.[2][3][4][6][7]

o Skin Contact: Wash with soap and water.[2][3][4] Remove contaminated clothing.[2][8][6][7]

 Inhalation: Move to fresh air. If breathing is difficult, seek medical attention immediately
(potential for respiratory sensitization).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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